Cas no 89686-35-1 (1H-Pyrrol-2-ol, 3,4-dimethyl-)

1H-Pyrrol-2-ol, 3,4-dimethyl- structure
1H-Pyrrol-2-ol, 3,4-dimethyl- structure
Product Name:1H-Pyrrol-2-ol, 3,4-dimethyl-
CAS No:89686-35-1
MF:C6H9NO
MW:111.141761541367
CID:592277
PubChem ID:13795006
Update Time:2025-04-19

1H-Pyrrol-2-ol, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-2-ol, 3,4-dimethyl-
    • 3,4-dimethyl-1H-pyrrol-2-ol
    • DTXSID80549689
    • 89686-35-1
    • SCHEMBL11729997
    • Inchi: 1S/C6H9NO/c1-4-3-7-6(8)5(4)2/h3,7-8H,1-2H3
    • InChI Key: HSWTUQOADKTPMF-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C(C)=CN1

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36Ų
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